Cas no 3100-93-4 (1-isocyano-2,4-dimethylbenzene)

• Product Name: 1-isocyano-2,4-dimethylbenzene
• CAS No: 3100-93-4
• MF: C₉H₉N
• MW: 131.174462080002
• CID: 294813
• PubChem ID: 4212184
• Update Time: 2025-04-19

1-isocyano-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyano-2,4-dimethyl-
• 1-Isocyano-2,4-dimethylbenzene
• 1-isocyano-2,4-dimethyl-benzene
• 2,4-dimethyl-phenyl isocyanide
• 2,4-Dimethylphenylisocyanide
• 2,4-xylyl isocyanide
• 2,4-Xylylisocyanide (7CI,8CI)
• 4-m-Xylyl isocyanide
• AC1N6A4E
• AG-F-02912
• CTK4G6284
• KB-164837
• xylyl isocyanide
• DTXSID50400894
• 2,4-dimethylphenylisonitrile
• SCHEMBL985929
• YFTRHHTUIXPTLJ-UHFFFAOYSA-N
• 3100-93-4
• EN300-1177198
• AKOS006277761
• GS3828
• 1-isocyano-2,4-dimethylbenzene

• Inchi： 1S/C9H9N/c1-7-4-5-9(10-3)8(2)6-7/h4-6H,1-2H3
• InChI Key： YFTRHHTUIXPTLJ-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1=CC=C(C)C=C1C

Computed Properties

• Exact Mass: 131.07357
• Monoisotopic Mass: 131.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 4.4A^2

Experimental Properties

• PSA: 4.36

1-isocyano-2,4-dimethylbenzene Security Information

• Hazard Category Code： 20/21/22
• Hazardous Material Identification：